Cas no 847450-36-6 (1,4-Bis(bromomethyl)-2,5-bis(trifluoromethyl)benzene)

• Product Name: 1,4-Bis(bromomethyl)-2,5-bis(trifluoromethyl)benzene
• CAS No: 847450-36-6
• MF: C₁₀H₆Br₂F₆
• MW: 399.953062534332
• CID: 2805803
• PubChem ID: 59260576
• Update Time: 2025-04-21

1,4-Bis(bromomethyl)-2,5-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(trifluoromethyl)-2,5-dibromomethylbenzene
• SCHEMBL2954134
• DTXSID20731384
• 1,4-Bis(bromomethyl)-2,5-bis(trifluoromethyl)benzene
• 847450-36-6

• Inchi： 1S/C10H6Br2F6/c11-3-5-1-7(9(13,14)15)6(4-12)2-8(5)10(16,17)18/h1-2H,3-4H2
• InChI Key： UKPAVOMAVATINO-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C(CBr)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 399.87199Da
• Monoisotopic Mass: 397.87404Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų